Cas no 94-07-5 (Synephrine)

Synephrine is an alkaloid derived from Citrus aurantium, exhibiting adrenergic receptor agonist properties. Its key advantages lie in its ability to stimulate lipolysis and enhance thermogenesis, potentially aiding in weight management and increasing fat oxidation in the body. Its effects are comparable to those of certain synthetic compounds, but with a more natural origin.

Synephrine structure

Product Name:Synephrine

CAS No:94-07-5

MF:C₉H₁₃NO₂

MW:167.205022573471

MDL:MFCD00002370

CID:34729

PubChem ID:7172

Update Time:2025-09-23

Synephrine Chemical and Physical Properties

Names and Identifiers

- 4-(1-Hydroxy-2-(methylamino)ethyl)phenol
- 1-[4-HYDROXYPHENYL]-2-METHYLAMINOETHANOL
- 4-hydroxy-alpha-(methylaminomethyl)benzyl alcohol
- AKOS NCG1-0008
- AURORA KA-6561
- DL-SYNEPHRINE
- SYNEPHERINE
- (+/-)-SYNEPHRINE
- SYNEPHRINE
- 1-(4-hydroxyphenyl)-n-methylethanolamine
- 4-hydroxy-alpha-((methylamino)methyl)benzenemethanol
- alpha-(4-oxyphenyl)alpha-oxy-beta-methylaminoaethan
- analeptin
- beta-methylamino-alpha-(4-hydroxyphenyl)ethylalcohol
- ethaphene
- methylaminomethyl(4-hydroxyphenyl)carbinol
- parakorper
- parasympatol
- pentedrin
- p-hydroxy-alpha-((methylamino)methyl)-benzylalcoho
- rac-Synephrine
- SYNEPHRINE(P)
- Citrus Aurantium Extract(Synephrine)
- 1-(4-Hydroxyphenyl)-2-methylaminoethanol
- oxedrine
- simpalon
- simpatol
- SodiuM cyanate
- sympathol
- synefrin
- synephrin
- SOUR ORANGE P.E
- 4-Hydroxy-α-(methylaminomethyl)benzyl alcohol
- 4-[1-Hydroxy-2-(methylamino)ethyl]phenol
- 1-(4-Hydroxyphenyl)-2-(methylamino)ethanol
- p-Synephrine
- Sympaethamine
- Sympatol
- Sympaethamin
- Synthenate
- p-Oxedrine
- Synefrin [Czech]
- Pentedrin [German]
- Parakorper [German]
- p-Methylaminoethanolphenol
- Oxedrine [BAN]
- p-Hydroxyphenylme
- 4-Hydroxy-α-[(methylamino)methyl]benzenemethanol (ACI)
- Benzyl alcohol, p-hydroxy-α-[(methylamino)methyl]- (8CI)
- (±)-N-Methyloctopamine
- (±)-S38537-9
- (±)-Synephrine
- 1-Hydroxy-4-[(1-hydroxy-2-methylamino)ethyl]benzene
- D
- L
- Advantra Z
- dl-1-(4-Hydroxyphenyl)-2-(methylamino)ethanol
- MeSH ID: D013578
- N-[2-Hydroxy-2-(4-hydroxyphenyl)ethyl]-N-methylamine
- NSC 166285
- NSC 170956
- p-Hydroxy-α-[(methylamino)methyl]benzyl alcohol
- S 38537-9
- β-Methylamino-α-(4-hydroxyphenyl)ethyl alcohol
- [94-07-5]
- MLS000069435
- MLSMR
- MLS001424216
- SMR000059111
- Citrus Aurantinum Extract
- Synephrine, 98%, from Citrus aurantium L.
- Synephrine
- MDL： MFCD00002370
- Inchi： 1S/C9H13NO2/c1-10-6-9(12)7-2-4-8(11)5-3-7/h2-5,9-12H,6H2,1H3
- InChI Key： YRCWQPVGYLYSOX-UHFFFAOYSA-N
- SMILES： CNCC(C1C=CC(O)=CC=1)O

Computed Properties

Exact Mass: 167.09500
Monoisotopic Mass: 167.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: -0.6
Topological Polar Surface Area: 52.5

Experimental Properties

Color/Form: White powder
Density: 1.1222 (rough estimate)
Melting Point: 187ºC
Boiling Point: 295.79°C (rough estimate)
Flash Point: 163.4±14.3 °C
Refractive Index: 1.4680 (estimate)
Solubility: DMSO（微溶）、甲醇（微溶、超声处理）
PSA: 52.49000
LogP: 1.03590
Merck: 9012
Solubility: It is miscible with ethanol and ether, but insoluble in water.
pka: pKa 9.60±0.02(H2O t = 25.0±0.5 I = 0.01)(Approximate)

Synephrine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
RTECS：DO7350000
Hazardous Material Identification：
Storage Condition：0-10°C
Risk Phrases：R36/37/38

Synephrine Customs Data

HS CODE：2922199090
Customs Data：

China Customs Code:
2922509090

Overview:

2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Synephrine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL89386-100MG	Synephrine	94-07-5		100mg	¥2903.4	2023-09-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	75256-50MG	Synephrine	94-07-5		50mg	¥3412.15	2023-04-25
TRC	S920000-50mg	rac-Synephrine	94-07-5		50mg	$ 64.00	2023-09-06
TRC	S920000-100mg	rac-Synephrine	94-07-5		100mg	$ 74.00	2023-09-06
TRC	S920000-5g	rac-Synephrine	94-07-5		5g	$ 80.00	2023-09-06
TRC	S920000-10g	rac-Synephrine	94-07-5		10g	$ 136.00	2023-04-15
TRC	S920000-25g	rac-Synephrine	94-07-5		25g	$ 210.00	2023-04-15
TRC	S920000-100g	rac-Synephrine	94-07-5		100g	$ 656.00	2023-04-15
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021572-20mg	Synephrine	94-07-5	98%（）	20mg	￥83	2024-07-19
Chengdu Biopurify Phytochemicals Ltd	BP1352-20mg	Synephrine	94-07-5	98%	20mg	$30	2023-09-20

Synephrine Production Method

Production Method 1

94-07-5

Reaction Conditions

Reference

: Cation···cation hydrogen bonds in synephrine salts: a typical interaction in an unusual environment

Dash, Sibananda G.; Thakur, Tejender S., Physical Chemistry Chemical Physics, 2019, 21(37), 20647-20660

Production Method 2

94-07-5

Reaction Conditions

Reference

: Study on the racemization of synephrine by off-column chiral high-performance liquid chromatography

Pellati, Federica; Cannazza, Giuseppe; Benvenuti, Stefania, Journal of Chromatography A, 2010, 1217(21), 3503-3510

Production Method 3

94-07-5

Reaction Conditions

Reference

: Synthesis of synephrine derivatives as weight loss agents

, United States, , ,

Production Method 4

408336-43-6

94-07-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid

Reference

: A new synthesis of 1-(m- and p-hydroxyphenyl)-2-(methylamino)ethanol (m- and p-sympathol)

Bergmann, Ernst D.; Sulzbacher, M., Journal of Organic Chemistry, 1951, 16, 84-9

Production Method 5

21213-89-8

94-07-5

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; 0 - 5 °C
1.2 Reagents: Water

Reference

: Process for preparation of synephrine and hydrochloride and tartrate salts thereof

, China, , ,

Production Method 6

94-07-5

Reaction Conditions

Reference

: Improvement of synthetic technology of 2-bromo-1-(4-hydroxyphenyl) ethanone

Li, Wei; He, Ling; Qi, Qing-rong; Liang, Yu-feng, Hecheng Huaxue, 2013, 21(1), 83-85

Synephrine Raw materials

Synephrine Preparation Products

Synephrine (94-07-5)

Synephrine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:94-07-5)Synephrine

Order Number:A844801

Stock Status:in Stock

Quantity:500mg/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:04

Price ($):300.0/219.0

Email:sales@amadischem.com

Product Official Link

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

(CAS:94-07-5)Synephrine

Order Number:CRN0995

Stock Status:in stock

Quantity:5mg/20mg/50mg

Purity:≥98%

Pricing Information Last Updated:Friday, 14 March 2025 14:53

Price ($):

Email:1197063825@qq.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:94-07-5)Synephrine

Order Number:LE13206

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:08

Price ($):discuss personally

Email:18501500038@163.com

Synephrine Spectrogram

13C NMR

1H NMR

300 MHz

DMSO

Synephrine Related Literature

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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
3. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
4. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198

Related Categories

94-07-5 (Synephrine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:94-07-5)Synephrine

Purity:99%/99%

Quantity:500mg/25g

Price ($):300.0/219.0

Hubei Cuiyuan Biotechnology Co.,Ltd

(CAS:94-07-5)Synephrine

Purity:≥98%

Quantity:5mg/20mg/50mg

Price ($):Inquiry

Cas no 94-07-5 (Synephrine)

Synephrine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Synephrine Security Information

Synephrine Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Synephrine Pricemore >>

Synephrine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Synephrine Raw materials

Synephrine Preparation Products

Synephrine Suppliers

Synephrine Spectrogram

Synephrine Related Literature

Related Categories

94-07-5 (Synephrine) Related Products